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Compound of Interest

Compound Name: 2-Acetonaphthone

Cat. No.: B072118

An in-depth examination of the chemical properties, synthesis, and applications of 2-
Acetonaphthone (CAS No. 93-08-3), a key intermediate in the development of
pharmaceuticals, fragrances, and advanced materials.

Introduction

2-Acetonaphthone, also known as 2-acetylnaphthalene or methyl 3-naphthyl ketone, is an
aromatic ketone characterized by a naphthalene ring substituted with an acetyl group at the
second position.[1][2] It is a versatile organic compound with the chemical formula C12H100.[3]
[4] This guide provides a detailed overview of its chemical and physical properties, synthesis
protocols, reactivity, and safety considerations, tailored for professionals in research and drug
development.

Chemical and Physical Properties

2-Acetonaphthone is typically a pale yellow, crystalline solid at room temperature with a
characteristic sweet, floral odor reminiscent of orange blossom.[3][5][6] Its stability and unique
aromatic structure make it a valuable building block in organic synthesis.[1][7]

Table 1: Physical and Chemical Properties of 2-Acetonaphthone
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Property Value Source(s)
CAS Number 93-08-3 [4]
Molecular Formula C12H100 [21[3][4]
Molecular Weight 170.21 g/mol [4]
Appearance Pal'e yellow to white crystalline BIATE]
solid/powder
Odor Sweet, orange-blossom like [3][6]
Melting Point 52-56 °C [4]
Boiling Point 300-301 °C [4]
Density 1.12 g/mL at 25 °C [41[8]
Flash Point >110 °C (>230 °F) [4]

Water Solubility

0.272 g/L (insoluble/sparingly

soluble)

[41051€]

LogP

2.678 at 25°C

[4]

Table 2: Solubility Profile of 2-Acetonaphthone
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Solvent Solubility Source(s)
Water Insoluble / Sparingly Soluble [31[5]
Glycerin Insoluble [5]1[6]
Mineral Oill Slightly Soluble [5][6]
Propylene Glycol Slightly Soluble [51[6]
Ethanol Soluble [1][5]

Ether Soluble [1][5]
Chloroform Soluble [5]
Dichloromethane Moderately Soluble [3]

Most Fixed QOils Soluble [51[6]

Synthesis and Experimental Protocols

The most common and efficient method for synthesizing 2-Acetonaphthone is the Friedel-
Crafts acylation of naphthalene.[3][5][10] This electrophilic aromatic substitution reaction
typically uses an acylating agent like acetyl chloride or acetic anhydride in the presence of a
Lewis acid catalyst, most commonly aluminum chloride (AICI3).[3][5]

Friedel-Crafts Acylation: Experimental Protocol

This protocol describes a general laboratory procedure for the synthesis of 2-
Acetonaphthone.

Materials:

e Naphthalene

o Acetyl chloride (or acetic anhydride)
e Anhydrous aluminum chloride (AICI3)

¢ Dichloromethane (DCM), anhydrous
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Hydrochloric acid (HCI), dilute solution

Water, distilled

Saturated sodium bicarbonate (NaHCOs) solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na2S0O4) or magnesium sulfate (MgSOa)
Ethyl acetate (for extraction and chromatography)

Hexane (for chromatography)

Standard laboratory glassware (round-bottom flask, addition funnel, condenser, etc.)
Magnetic stirrer and heating mantle

Ice bath

Rotary evaporator

Thin-layer chromatography (TLC) apparatus

Silica gel for column chromatography

Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and an addition
funnel, dissolve naphthalene in anhydrous dichloromethane. Cool the flask in an ice bath to
0-5 °C.

o Catalyst Addition: Carefully and portion-wise, add anhydrous aluminum chloride to the stirred
solution. The mixture may generate some fumes, so this should be done in a well-ventilated
fume hood.

» Acylating Agent Addition: Slowly add acetyl chloride (dissolved in a small amount of
anhydrous DCM) to the reaction mixture via the addition funnel over 30-60 minutes,
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maintaining the temperature below 10 °C.

Reaction: After the addition is complete, allow the mixture to stir at room temperature.
Monitor the reaction progress using TLC until the naphthalene starting material is consumed.
[11]

Quenching: Once the reaction is complete, cool the flask again in an ice bath. Very slowly
and carefully, quench the reaction by adding crushed ice, followed by a dilute solution of
hydrochloric acid to neutralize the aluminum chloride catalyst.[3]

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract
the aqueous layer three times with dichloromethane or ethyl acetate.[11]

Washing: Combine the organic extracts and wash sequentially with distilled water, saturated
sodium bicarbonate solution, and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent using a rotary evaporator to obtain the crude product.[11]

Purification: The crude 2-Acetonaphthone can be purified by recrystallization from a
suitable solvent (e.g., ethanol) or by column chromatography on silica gel using a mixture of
hexane and ethyl acetate as the eluent.[3][11]
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Synthesis Workflow: Friedel-Crafts Acylation
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Diagram 1: Synthesis and Purification Workflow
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Chemical Reactivity and Applications

The chemistry of 2-Acetonaphthone is dominated by its aromatic naphthalene ring and the
carbonyl group. It undergoes typical ketone reactions, such as nucleophilic addition, and can
be reduced to form a secondary alcohol.[3] The aromatic ring allows for electrophilic
substitution, enabling further functionalization.[3]

Its versatile reactivity makes it a valuable intermediate in several industries:

e Pharmaceuticals: Serves as a building block for the synthesis of various active
pharmaceutical ingredients (APIs).[1][3][5] It has been identified as a fragrance,
anticonvulsant, and antimicrobial agent.[1][12]

o Fragrances and Cosmetics: Due to its pleasant, long-lasting floral scent, it is widely used in
perfumes, soaps, and detergents, often acting as a fixative.[3][7][10]

e Agrochemicals and Dyes: It is an intermediate in the production of dyes and other
specialized chemicals.[3][5][7]

e Polymer Science: It can act as a photoinitiator in polymerization reactions.[3]

e Research: In a laboratory setting, 2-Acetonaphthone is used in studies of photoreduction
and as a triplet sensitizer for the production of singlet oxygen.[2][4]

Safety and Toxicology

2-Acetonaphthone is considered a hazardous chemical and requires careful handling.[5][13]

Table 3: Hazard Information for 2-Acetonaphthone
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Hazard Type Description Source(s)

o Harmful if swallowed. LD50
Acute Oral Toxicity [13][14]
(oral, mouse): 599 mg/kg.

Skin Irritation Causes skin irritation. [5][15]

Eye Irritation Causes eye irritation. [5][15]

Causes irritation to the mucous
Respiratory Irritation membrane and upper [15]

respiratory tract.

] Toxic to aquatic life with long-
Environmental Hazard ) [16]
lasting effects (H411).

Handling and Storage:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.[3][7][16] Use a NIOSH-approved respirator if
ventilation is inadequate or dust is generated.[13][16]

» Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.[3]

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from
incompatible materials such as strong oxidizing agents, strong bases, and strong reducing
agents.[3][7][13]

o Spills: In case of a spill, sweep up the solid material, avoiding dust generation, and place it in
a suitable container for disposal.[13]
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Safety & Handling Protocol
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Diagram 2: General Safety and Handling Workflow

Conclusion

2-Acetonaphthone is a cornerstone intermediate in organic synthesis with significant
commercial and research applications. Its well-defined chemical properties and reactivity
profile, combined with established synthesis methods, make it a reliable component in the
development of new drugs, fragrances, and materials. A thorough understanding of its
characteristics and adherence to strict safety protocols are essential for its effective and safe

utilization in a professional research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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